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Compound of Interest

Compound Name: 5(6)-Carboxy-eosin

Cat. No.: B15556450 Get Quote

An In-depth Technical Guide to the Solubility of 5(6)-Carboxy-eosin

For researchers, scientists, and professionals in drug development, understanding the

physicochemical properties of fluorescent probes is paramount for experimental success. 5(6)-
Carboxy-eosin, a brominated analog of carboxyfluorescein, is a versatile dye utilized as a

photosensitizer and a specific inhibitor of the plasma membrane calcium pump (PMCA). Its

utility spans from fundamental biological research, where it aids in observing cellular structures

and tracking biomolecules, to applications in diagnostics and materials science.[1][2][3] This

guide provides a detailed overview of the solubility of 5(6)-Carboxy-eosin in Dimethyl

Sulfoxide (DMSO) and other solvents, offering structured data, experimental protocols, and

workflow visualizations to facilitate its effective use in the laboratory.

Solubility of 5(6)-Carboxy-eosin
The solubility of 5(6)-Carboxy-eosin is a critical factor for its application in various

experimental settings. Due to its molecular structure, which includes both polar functional

groups (hydroxyl and carboxylic acid) and hydrophobic bromine substitutions, its solubility

varies significantly across different solvents.[4]

Primary Solvent: DMSO

Across multiple supplier datasheets, Dimethyl Sulfoxide (DMSO) is consistently reported as the

primary solvent for 5(6)-Carboxy-eosin. While qualitative statements confirm its solubility,

precise quantitative data (e.g., mg/mL) is not always provided for this specific compound. For a
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related compound, 5(6)-Carboxyfluorescein, a solubility of 58.33 mg/mL in DMSO has been

reported, which may serve as a useful, albeit approximate, reference point.[5]

Other Solvents

The chemical structure of 5(6)-Carboxy-eosin suggests the following solubility characteristics:

Polar Solvents: It is expected to be soluble in other polar aprotic solvents and alcohols.[4]

Aqueous Solutions: Solubility in aqueous buffers is achievable but is highly dependent on

pH. To dissolve acidic fluorophores like carboxy-eosin, the pH must be adjusted with a base

to deprotonate the carboxylic acid groups, thereby increasing solubility.[6]

Non-Polar Solvents: Due to the hydrophobic nature imparted by the bromine atoms, it is

likely to have limited solubility in non-polar solvents.[4]

Summary of Solubility Data
Compound Solvent Solubility Notes

5(6)-Carboxy-eosin DMSO Soluble

The most commonly

recommended

solvent.

Aqueous Buffers pH-dependent

Requires pH

adjustment with a

base for dissolution.[6]

Alcohols Likely Soluble
Predicted based on

chemical structure.[4]

Non-Polar Solvents Limited Solubility
Predicted based on

chemical structure.[4]

5(6)-

Carboxyfluorescein

(Reference)

DMSO
58.33 mg/mL (77.50

mM)

A related, but

structurally different,

compound. Ultrasonic

assistance may be

needed.[5]
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Experimental Protocols
Protocol 1: Preparation of a 5(6)-Carboxy-eosin Stock Solution in DMSO

This protocol outlines the standard procedure for preparing a concentrated stock solution of

5(6)-Carboxy-eosin using DMSO.

Materials:

5(6)-Carboxy-eosin (solid form)

Anhydrous Dimethyl Sulfoxide (DMSO)

Vortex mixer

Ultrasonic bath (optional, but recommended)

Microcentrifuge tubes or amber glass vials

Calibrated pipettes

Procedure:

Weighing: Accurately weigh the desired amount of 5(6)-Carboxy-eosin powder in a suitable

microcentrifuge tube or vial. Perform this in a fume hood, wearing appropriate personal

protective equipment (PPE).

Solvent Addition: Add the calculated volume of anhydrous DMSO to achieve the desired

stock concentration (e.g., 10 mM).

Dissolution:

Cap the tube/vial securely.

Vortex the mixture vigorously for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, place the tube in an ultrasonic bath for 5-10

minutes. This is often necessary for related compounds to achieve complete dissolution.[5]
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Visually inspect the solution to ensure no solid particles remain.

Storage:

Store the stock solution in small aliquots to avoid repeated freeze-thaw cycles.

For long-term storage, keep at -20°C and protect from light.[2] The product should be

stored under desiccating conditions.

Below is a visual representation of the workflow for preparing a DMSO stock solution.

Workflow: Preparing 5(6)-Carboxy-eosin DMSO Stock

1. Weigh Solid
5(6)-Carboxy-eosin

2. Add Anhydrous
DMSO

 3. Vortex & Sonicate
(if necessary)

 4. Aliquot & Store
 at -20°C

 

Click to download full resolution via product page

Workflow for preparing a DMSO stock solution.

Biological Interaction and Visualization
5(6)-Carboxy-eosin is a known specific inhibitor of the Plasma Membrane Calcium Pump

(PMCA). PMCA is a crucial transport protein in eukaryotic cells responsible for extruding Ca²⁺

ions from the cytoplasm, thereby maintaining low intracellular calcium concentrations. By

inhibiting PMCA, 5(6)-Carboxy-eosin can lead to an elevation of intracellular Ca²⁺ levels, a

mechanism relevant in various signaling studies.

The following diagram illustrates this inhibitory relationship.
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Inhibitory Action of 5(6)-Carboxy-eosin

5(6)-Carboxy-eosin

Plasma Membrane
Ca²⁺ Pump (PMCA)

Inhibits

Ca²⁺ (Extracellular)

 Extrusion

Ca²⁺ (Intracellular)
Concentration PMCA_pos

Click to download full resolution via product page

Inhibition of the PMCA pump by 5(6)-Carboxy-eosin.

This guide provides essential technical information on the solubility and handling of 5(6)-
Carboxy-eosin for research applications. Adherence to these protocols and an understanding

of its chemical properties will enable scientists to utilize this important fluorescent probe

effectively and reliably in their experimental designs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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